Cas no 1804371-86-5 (6-(Difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine-4-acetonitrile)

• Product Name: 6-(Difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine-4-acetonitrile
• CAS No: 1804371-86-5
• MF: C₉H₄F₆N₂
• MW: 254.131882667542
• CID: 4886623
• Update Time: 2025-10-20

6-(Difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine-4-acetonitrile

• Inchi： 1S/C9H4F6N2/c10-7(11)5-3-4(1-2-16)6(8(12)17-5)9(13,14)15/h3,7H,1H2
• InChI Key： MQDKJXGUQIRUQG-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)(F)F)C(CC#N)=CC(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 306
• XLogP3: 2.5
• Topological Polar Surface Area: 36.7

Additional information on 6-(Difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine-4-acetonitrile

Comprehensive Overview of 6-(Difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine-4-acetonitrile (CAS No. 1804371-86-5)

6-(Difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine-4-acetonitrile (CAS No. 1804371-86-5) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in the fields of agrochemicals, pharmaceuticals, and advanced material science. Its unique molecular structure, featuring multiple fluorine substitutions, makes it a valuable intermediate for synthesizing compounds with enhanced bioactivity and stability. This article delves into the properties, applications, and synthesis of this compound, while addressing trending topics such as sustainable fluorination techniques, green chemistry, and AI-driven molecular design.

The compound's systematic name, 6-(Difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine-4-acetonitrile, highlights its intricate fluorination pattern, which is pivotal for its reactivity and performance in target applications. Researchers and industry professionals frequently search for terms like "fluorinated pyridine derivatives", "CAS 1804371-86-5 applications", and "synthesis of trifluoromethylpyridines", reflecting the growing demand for fluorinated building blocks in modern chemistry. Its CAS number, 1804371-86-5, serves as a critical identifier for regulatory and procurement purposes.

One of the most compelling aspects of 6-(Difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine-4-acetonitrile is its role in agrochemical innovation. With the global push toward sustainable agriculture and reduced environmental impact, fluorinated compounds like this are increasingly used to develop next-generation pesticides and herbicides. These compounds often exhibit higher efficacy at lower doses, aligning with the principles of precision farming and eco-friendly crop protection. Searches for "fluorine in agrochemicals" and "pyridine-based herbicides" underscore this trend.

In pharmaceutical research, 6-(Difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine-4-acetonitrile is explored as a key intermediate for drug candidates targeting metabolic disorders and infectious diseases. The incorporation of fluorine atoms can improve a drug's metabolic stability, bioavailability, and binding affinity—a topic often queried as "fluorine in drug design" or "trifluoromethylpyridine medicinal chemistry". The compound's versatility also extends to materials science, where fluorinated pyridines contribute to the development of high-performance polymers and electronic materials.

Synthetic routes to 6-(Difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine-4-acetonitrile often involve multi-step fluorination and cyanation processes, with recent advancements focusing on catalytic fluorination and flow chemistry to enhance efficiency and reduce waste. These methods align with the broader industry shift toward green synthesis and circular economy practices. Queries like "fluorination catalysts" and "continuous flow pyridine synthesis" reflect the scientific community's interest in optimizing these processes.

In conclusion, 6-(Difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine-4-acetonitrile (CAS No. 1804371-86-5) represents a cutting-edge fluorinated pyridine with cross-disciplinary relevance. Its applications in agrochemicals, pharmaceuticals, and materials science are driven by the unique properties imparted by its fluorine substituents. As research continues to explore AI-aided molecular optimization and sustainable synthetic methods, this compound is poised to remain at the forefront of innovation in fluorine chemistry.